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Introduction

Naugard XL-1 is a high-performance antioxidant and metal deactivator highly effective in
stabilizing a wide range of polymeric materials, including those used in adhesive and coating
formulations.[1][2][3][4] Its unique dual-functionality provides comprehensive protection against
degradation caused by thermal stress, oxidation, and the presence of metallic ions.[1][2][3][4]
These application notes provide detailed information on the utility of Naugard XL-1, along with
experimental protocols for its evaluation in both adhesive and coating systems.

Chemical and Physical Properties

Naugard XL-1 is chemically known as 2,2'-Oxamidobis [ethyl-3-(3,5-di-t-butyl-4-
hydroxyphenyl) propionate].[3] It is a white to off-white powder with the physical properties
summarized in the table below.[3]
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Property Value

2,2'-Oxamidobis [ethyl-3-(3,5-di-t-butyl-4-
hydroxyphenyl) propionate]

Chemical Name

CAS Number 70331-94-1

Molecular Formula CaoHeoN20s

Molecular Weight 696.9 g/mol

Appearance White to Off-White Powder
Melting Point Range 170 - 180°C

Flash Point (TOC) 260°C

Specific Gravity @ 20°C 1.12

Mechanism of Action

Naugard XL-1 provides stabilization through a dual-action mechanism involving a hindered
phenolic antioxidant and a metal deactivator.

Antioxidant Functionality

The hindered phenolic moieties in Naugard XL-1 act as primary antioxidants. They function by
donating a hydrogen atom to peroxy radicals, which are key intermediates in the auto-oxidation
cycle of polymers. This donation terminates the radical chain reaction, preventing further
degradation of the polymer backbone. This is crucial in preventing discoloration, changes in
viscosity, and loss of mechanical properties in adhesives and coatings.[5]
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Formulation Preparation

Formulate HMA with and without Naugard XL-1

Accelerated ﬁgﬁng

Age HMA samples at 150°C for 72 hours

/

/ Performance Te%g\ \

Measure Viscosity (Brookfield)

Measure Yellowness Index (ASTM E313)

Test Peel Adhesion (ASTM D3330) Determine OIT (ASTM D3895)
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Coating Preparation

Formulate coating with and without Naugard XL-1

:

Apply coating to test panels and cure

Accelerated| Weathering

Expose panels in a QUV chamber for 1000 hours

/ Performance Eyaluation
v

Measure Gloss Retention (ASTM D523) Measure Yellowness Index (ASTM E313) Evaluate Cracking and Chalking
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b152010#naugard-xI-1-for-stabilizing-adhesives-and-
coatings]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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